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Compound of Interest |

Compound Name: D-Arabinitol-5-13C

Cat. No.: B1157532

Get Quote
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As a Senior Application Scientist, | frequently encounter laboratory bottlenecks caused by
ambiguity around the disposal of isotope-labeled compounds. D-Arabinitol-5-13C is a highly
valuable stable isotope-labeled sugar alcohol, predominantly utilized as a biomarker in
metabolic profiling and medical diagnostics ([1]).

The most critical operational distinction to make before handling this compound is the
difference between stable isotopes and radioisotopes. Because Carbon-13 (13C) contains six
protons and seven neutrons, it is a naturally occurring, stable isotope that makes up
approximately 1.1% of all carbon on Earth ([2]). D-Arabinitol-5-13C emits zero ionizing
radiation. Therefore, it requires no decay-in-storage protocols and is entirely exempt from the
stringent EPA and NRC regulations that govern low-level radioactive waste like Carbon-14
(14C) ([3D.

Its disposal is dictated solely by its chemical properties and the experimental matrices
(solvents, biological fluids) it is mixed with during your assays.

Physicochemical Data & Safety Profile

Understanding the physicochemical properties of D-Arabinitol-5-13C is essential for
determining its environmental mobility and appropriate containment strategy. The compound is
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not classified as hazardous by OSHA ([4]).

Table 1: Physicochemical and Safety Parameters

Parameter Specification

Operational Causality /
Impact on Disposal

Molecular Formula C4(13C)H1205

Contains one 13C atom;
generates no radioactive

decay products.

Molecular Weight 153.15 g/mol

Slightly heavier than unlabeled
D-Arabinitol (152.15 g/mol )

([1D.

Physical State White crystalline powder

Prone to dust formation;
requires sealed disposal

containers ([5]).

Melting Point 97 °C-105°C

Thermally stable at room
temperature; no special

thermal shielding needed ([5]).

Solubility Highly soluble in water

Aqueous waste streams will
readily dissolve the compound

without precipitating ([6]).

OSHA Hazards None

Can be managed as standard
non-hazardous laboratory
waste ([4]).

Operational Disposal Plans & Methodologies

The disposal of D-Arabinitol-5-13C must be treated as a self-validating system: every step

must confirm the absence of secondary hazards. Since the pure compound is benign, the co-

solvents or biological matrices define the ultimate waste stream.

Workflow A: Disposal of Unused or Pure Solid D-Arabinitol-5-

13C
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Causality: While pure D-Arabinitol-5-13C poses no chemical hazard, good laboratory practices

(GLP) dictate that fine chemical powders should not be discarded in general municipal trash to

prevent nuisance dust and unknown powder alerts ([7]).

Containment: Using a dedicated anti-static scoop, transfer the unused powder into a
sealable, chemically compatible plastic or glass container. Work inside a fume hood if dust
generation is a concern.

Labeling: Label the container explicitly: "Non-Hazardous Chemical Waste: D-Arabinitol-5-
13C (Stable Isotope - NON-RADIOACTIVE)".

Transfer: Move the sealed container to your facility's designated non-hazardous chemical
waste accumulation area.

Final Disposal: Offer the surplus to a licensed chemical disposal company. It is typically
slated for industrial incineration or approved landfilling ([7]).

Workflow B: Disposal of Aqueous Solutions (Buffer/Water
Matrices)

Causality: D-Arabinitol is highly water-soluble, biodegradable, and non-toxic to aquatic life.

Hazard Assessment: Verify the aqueous solution contains NO heavy metals, toxic biocides
(e.g., sodium azide > 0.1%), or hazardous organic solvents.

pH Validation: Test the solution using pH indicator strips. Ensure the pH is between 5.5 and
9.0 (or strictly within your local Publicly Owned Treatment Works [POTW] guidelines).

Drain Disposal (If Authorized): If local institutional policies permit the sink disposal of non-
hazardous sugars, flush the solution down the drain accompanied by a 10-fold excess of
running water to prevent plumbing blockages.

Alternative Collection: If sink disposal is prohibited by your Environmental Health and Safety
(EHS) department, pour the solution into a carboy labeled "Non-Hazardous Aqueous Waste"
for contractor pickup.
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Workflow C: Disposal of Mixed Waste (Biological or Solvent
Matrices)

Causality: When used in metabolic tracing (e.g., in vivo breath tests, cell cultures) ([8]) or
extracted with organic solvents, the waste inherits the regulatory hazards of the matrix.

» Biological Matrices: If the 13C-labeled sugar is mixed with blood, plasma, or live cell
cultures, treat the mixture with a 10% sodium hypochlorite (bleach) solution for 30 minutes,
or autoclave at 121°C for 30 minutes. Dispose of the deactivated liquid as biohazardous
waste.

o Organic Solvents: If extracted using methanol, chloroform, or acetonitrile, collect the mixture
in a designated flammable or halogenated waste carboy. Label with all constituents (e.qg.,
"Hazardous Waste: Methanol 90%, Water 10%, Trace D-Arabinitol-5-13C"). Never mix
halogenated and non-halogenated solvent waste.

Decision Matrix Visualization

To streamline laboratory operations and prevent compliance failures, follow this logical decision
tree for D-Arabinitol-5-13C waste classification.
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Workflow for the classification and disposal of D-Arabinitol-5-13C waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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